Cas no 1806434-68-3 (5-Amino-2-ethylphenylhydrazine)

• Product Name: 5-Amino-2-ethylphenylhydrazine
• CAS No: 1806434-68-3
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 4797879
• Update Time: 2025-06-08

5-Amino-2-ethylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-ethylphenylhydrazine

• Inchi： 1S/C8H13N3/c1-2-6-3-4-7(9)5-8(6)11-10/h3-5,11H,2,9-10H2,1H3
• InChI Key： DWMXVDMROBKUMR-UHFFFAOYSA-N
• SMILES： N(C1C=C(C=CC=1CC)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 1.3
• Topological Polar Surface Area: 64.099

Additional information on 5-Amino-2-ethylphenylhydrazine

5-Amino-2-ethylphenylhydrazine (CAS No. 1806434-68-3): An Overview of Its Structure, Properties, and Applications in Modern Research

5-Amino-2-ethylphenylhydrazine (CAS No. 1806434-68-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic ring system substituted with an amino group and an ethyl group, along with a hydrazine moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 5-Amino-2-ethylphenylhydrazine is C₉H₁₃N₃, and its molecular weight is approximately 159.21 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2-ethylphenylhydrazine with an appropriate amine or amino acid derivative. The resulting product is a colorless to pale yellow solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In terms of its physical properties, 5-Amino-2-ethylphenylhydrazine has a melting point of around 100-105°C and a boiling point that varies depending on the purity and conditions of the sample. It is stable under normal laboratory conditions but should be stored away from strong oxidizing agents and sources of heat to prevent decomposition or unwanted reactions.

The chemical reactivity of 5-Amino-2-ethylphenylhydrazine is primarily attributed to the presence of the hydrazine group, which can participate in various chemical reactions such as condensation, oxidation, and reduction. This makes it a useful building block for the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and other industrial applications.

In the field of medicinal chemistry, 5-Amino-2-ethylphenylhydrazine has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of antiviral agents, anticancer drugs, and anti-inflammatory compounds. For example, researchers at the University of California have reported the successful synthesis of a series of 5-amino-substituted phenylhydrazines that exhibit potent antiviral activity against influenza A virus. These findings highlight the importance of 5-Amino-2-ethylphenylhydrazine as a key intermediate in drug discovery and development.

Beyond its applications in pharmaceuticals, 5-Amino-2-ethylphenylhydrazine has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the preparation of metalloporphyrins and other coordination compounds. These materials have potential applications in catalysis, sensors, and electronic devices. For instance, a study published in the Journal of Materials Chemistry demonstrated that metal complexes derived from 5-Amino-2-ethylphenylhydrazine exhibit excellent catalytic activity in the reduction of nitroarenes to their corresponding anilines.

The environmental impact of 5-Amino-2-ethylphenylhydrazine is another area of ongoing research. While it is generally considered safe for laboratory use when proper handling protocols are followed, there is a need to evaluate its long-term effects on ecosystems if it were to be released into the environment. Preliminary studies suggest that it degrades relatively quickly under natural conditions, but more comprehensive assessments are required to ensure its safe use on a larger scale.

In conclusion, 5-Amino-2-ethylphenylhydrazine (CAS No. 1806434-68-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of complex molecules with diverse functionalities. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing fields such as medicinal chemistry and materials science.